Cas no 1261898-10-5 (4-(4-Carboxy-2-hydroxyphenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(4-Carboxy-2-hydroxyphenyl)thiophene-2-carboxylic acid
• CAS No: 1261898-10-5
• MF: C₁₂H₈O₅S
• MW: 264.253922462463
• CID: 2762056
• PubChem ID: 53226822
• Update Time: 2025-04-21

4-(4-Carboxy-2-hydroxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261898-10-5
• DTXSID00690440
• 4-(4-Carboxy-2-hydroxyphenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H8O5S/c13-9-3-6(11(14)15)1-2-8(9)7-4-10(12(16)17)18-5-7/h1-5,13H,(H,14,15)(H,16,17)
• InChI Key： HJTQQYAMUQEYLC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(C(=O)O)=CC=1O

Computed Properties

• Exact Mass: 264.00924453Da
• Monoisotopic Mass: 264.00924453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų